![molecular formula C13H18ClN3O B7584382 1-[4-(3-Chloropyridin-4-yl)-1,4-diazepan-1-yl]propan-1-one](/img/structure/B7584382.png)
1-[4-(3-Chloropyridin-4-yl)-1,4-diazepan-1-yl]propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(3-Chloropyridin-4-yl)-1,4-diazepan-1-yl]propan-1-one, also known as CDP, is a novel research chemical that has gained significant attention in the scientific community due to its potential applications in various fields. CDP is a synthetic compound that belongs to the class of benzodiazepines and has been found to exhibit unique biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-[4-(3-Chloropyridin-4-yl)-1,4-diazepan-1-yl]propan-1-one involves its interaction with GABA receptors, which are responsible for the regulation of neuronal excitability. This compound binds to the benzodiazepine site of the GABA receptor, leading to an increase in the affinity of GABA for the receptor. This results in the potentiation of GABAergic neurotransmission, leading to the anxiolytic, sedative, and anticonvulsant effects observed with this compound.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anxiolytic, sedative, and anticonvulsant properties. It has also been found to modulate the activity of GABA receptors, leading to the potentiation of GABAergic neurotransmission. Additionally, this compound has been found to exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
1-[4-(3-Chloropyridin-4-yl)-1,4-diazepan-1-yl]propan-1-one has several advantages for lab experiments, including its high potency, selectivity, and specificity for GABA receptors. Additionally, this compound has been found to exhibit a favorable pharmacokinetic profile, making it suitable for in vivo studies. However, the limitations of this compound include its high cost, limited availability, and potential for abuse.
Future Directions
The potential applications of 1-[4-(3-Chloropyridin-4-yl)-1,4-diazepan-1-yl]propan-1-one in various fields make it a promising candidate for future research. Some of the future directions for this compound research include the development of novel analogs with improved pharmacokinetic and pharmacodynamic properties, the investigation of its potential applications in the treatment of neurodegenerative disorders, and the exploration of its effects on other neurotransmitter systems. Additionally, the safety and toxicity of this compound need to be thoroughly investigated to ensure its safe use in scientific research.
In conclusion, this compound is a novel research chemical that has gained significant attention in the scientific community due to its potential applications in various fields. Its unique biochemical and physiological effects, mechanism of action, and potential applications make it a promising candidate for future research.
Synthesis Methods
The synthesis of 1-[4-(3-Chloropyridin-4-yl)-1,4-diazepan-1-yl]propan-1-one involves the reaction of 3-chloropyridine-4-carboxaldehyde with 1,4-diazepane in the presence of propan-1-one. The reaction is carried out under controlled conditions and requires specialized equipment and expertise. The purity and yield of the final product depend on various factors such as the reaction conditions, reactant ratios, and purification methods.
Scientific Research Applications
1-[4-(3-Chloropyridin-4-yl)-1,4-diazepan-1-yl]propan-1-one has been extensively used in scientific research due to its potential applications in various fields. It has been found to exhibit anxiolytic, sedative, and anticonvulsant properties, making it a promising candidate for the treatment of anxiety disorders, insomnia, and epilepsy. Additionally, this compound has also been studied for its potential applications in the field of neuroscience, where it has been found to modulate the activity of GABA receptors, which play a crucial role in the regulation of neuronal excitability.
Properties
IUPAC Name |
1-[4-(3-chloropyridin-4-yl)-1,4-diazepan-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClN3O/c1-2-13(18)17-7-3-6-16(8-9-17)12-4-5-15-10-11(12)14/h4-5,10H,2-3,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBFRRRUKERQXTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCCN(CC1)C2=C(C=NC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.